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Introduction
1,5-Bis(diphenylphosphino)pentane (dpppe) is an organophosphorus compound widely

utilized as a bidentate phosphine ligand in coordination chemistry and homogeneous catalysis.

Its molecular structure, featuring two diphenylphosphino groups linked by a flexible five-carbon

chain, allows it to form stable chelate complexes with various transition metals. This property

makes it a valuable ligand in a range of catalytic reactions, most notably in carbon-carbon bond

formation processes such as Suzuki-Miyaura and Heck cross-coupling reactions. This technical

guide provides a comprehensive overview of the core physical properties of 1,5-
bis(diphenylphosphino)pentane, detailed experimental protocols for its synthesis and

characterization, and a visualization of its role in a key catalytic cycle.

Core Physical Properties
The physical characteristics of 1,5-bis(diphenylphosphino)pentane are crucial for its

handling, storage, and application in chemical synthesis. The following tables summarize the

key quantitative data available for this compound.
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Identifier Value Source

CAS Number 27721-02-4 [1]

Molecular Formula C₂₉H₃₀P₂ [1]

Molecular Weight 440.50 g/mol [2]

IUPAC Name

5-

(diphenylphosphanyl)pentyl(di

phenyl)phosphane

[1]

Table 1: General Identification Properties of 1,5-Bis(diphenylphosphino)pentane

Property Value Source

Appearance
White to light yellow crystalline

powder
[2]

Melting Point 43-47 °C [2]

Flash Point 113 °C (closed cup) [2]

Solubility
Soluble in N,N-

dimethylformamide
[3]

Vapor Pressure
1.04 x 10⁻¹¹ mmHg at 25°C

(Predicted)

Table 2: Physicochemical Properties of 1,5-Bis(diphenylphosphino)pentane

Note: Experimental data for boiling point, density, and refractive index are not readily available

in the reviewed literature. General protocols for their determination are provided in the

"Experimental Protocols" section.

Experimental Protocols
Synthesis of 1,5-Bis(diphenylphosphino)pentane
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A common method for the synthesis of 1,5-bis(diphenylphosphino)pentane involves the

reaction of a dihaloalkane with a diphenylphosphide source. The following protocol is a

representative example:

Materials:

1,5-dibromopentane

Lithium metal

Diphenylphosphine

Anhydrous tetrahydrofuran (THF)

Standard Schlenk line and glassware for air-sensitive techniques

Procedure:

Under an inert atmosphere (e.g., argon or nitrogen), a solution of lithium diphenylphosphide

(LiPPh₂) is prepared by reacting diphenylphosphine with lithium metal in anhydrous THF.

To this solution, 1,5-dibromopentane is added dropwise at a controlled temperature.

The reaction mixture is stirred at room temperature or gently heated to ensure the

completion of the reaction.

Upon completion, the reaction is quenched by the careful addition of degassed water.

The organic layer is separated, and the aqueous layer is extracted with an organic solvent

(e.g., diethyl ether or dichloromethane).

The combined organic extracts are dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄),

filtered, and the solvent is removed under reduced pressure.

The crude product is then purified by recrystallization or column chromatography to yield

pure 1,5-bis(diphenylphosphino)pentane as a white solid.

Determination of Physical Properties
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Melting Point Determination (Capillary Method):

A small amount of the dried, powdered sample is packed into a capillary tube sealed at one

end.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected

melting point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the solid is recorded as the melting point range.

Density Determination (Gas Pycnometry for Air-Sensitive Solids):

Due to the air-sensitive nature of many phosphine ligands, gas pycnometry using an inert gas

like helium is a suitable method for determining the density of solid 1,5-
bis(diphenylphosphino)pentane.

A calibrated sample chamber of known volume is purged with an inert gas.

A weighed sample of 1,5-bis(diphenylphosphino)pentane is placed in the sample

chamber.

The chamber is sealed and pressurized with the inert gas to a specific pressure.

The gas is then allowed to expand into a second empty chamber of known volume.

The pressure drop is measured, and from this, the volume of the solid sample can be

calculated using the gas law.

The density is then calculated by dividing the mass of the sample by its measured volume.

Refractive Index Determination (Abbe Refractometer for Low-Melting Solids):

For a solid with a relatively low melting point like 1,5-bis(diphenylphosphino)pentane, the

refractive index can be measured in its molten state using an Abbe refractometer.
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The prisms of the Abbe refractometer are heated to a temperature just above the melting

point of the sample.

A small amount of the solid is placed on the lower prism and allowed to melt, forming a thin

liquid film between the two prisms.

A light source is directed through the prisms, and the telescope is adjusted until the light and

dark fields are separated by a sharp line.

The position of this line on the calibrated scale gives the refractive index of the molten

sample at the specific temperature and wavelength of the light source.

Role in Catalysis: The Suzuki-Miyaura Cross-
Coupling Cycle
1,5-Bis(diphenylphosphino)pentane is a highly effective ligand for palladium-catalyzed

cross-coupling reactions. The following diagram illustrates the generally accepted catalytic

cycle for the Suzuki-Miyaura reaction, where "Pd-dpppe" represents the active catalyst

complex.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1273038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pd(0)L₂
(Active Catalyst)

Oxidative
Addition

R¹-X

R¹-Pd(II)L₂-X
Transmetalation

R²-B(OR)₂
R¹-Pd(II)L₂-R²

Reductive
Elimination

Regeneration

R¹-R²
(Product)

Click to download full resolution via product page

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling
1,5-Bis(diphenylphosphino)pentane is considered hazardous.[4] It is known to cause skin

and serious eye irritation, and may cause respiratory irritation.[4] Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn

when handling this compound.[4] Work should be conducted in a well-ventilated fume hood to

avoid inhalation of dust.[4] Store the compound in a tightly sealed container in a cool, dry

place, away from oxidizing agents.[4]

Conclusion
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1,5-Bis(diphenylphosphino)pentane is a versatile and valuable ligand in the field of

organometallic chemistry and catalysis. Its well-defined physical properties, coupled with its

efficacy in promoting important chemical transformations, make it a staple for researchers in

both academic and industrial settings. The experimental protocols and the illustrated catalytic

cycle provided in this guide offer a foundational understanding for the safe and effective use of

this important chemical compound. Further research to experimentally determine and report on

properties such as boiling point, density, and refractive index would be a valuable addition to

the chemical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273038?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

